Propanal, telomer with ethene
Overview
Description
Propanal, telomer with ethene, also known as octyl aldehyde, is a chemical compound that is used in various scientific research applications. It is a colorless liquid with a pungent odor and is mainly used as a building block for the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of propanal, telomer with ethene is not well understood. However, it is believed that it acts as a building block for the synthesis of other organic compounds that have various biological activities.
Biochemical and Physiological Effects:
Propanal, telomer with ethene has not been extensively studied for its biochemical and physiological effects. However, it has been reported to have low toxicity and is not expected to cause any significant adverse effects.
Advantages and Limitations for Lab Experiments
Propanal, telomer with ethene has several advantages for lab experiments. It is readily available, relatively inexpensive, and easy to handle. However, it has some limitations such as its low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for the use of propanal, telomer with ethene in scientific research. One possible direction is the synthesis of new bioactive compounds using propanal, telomer with ethene as a building block. Another direction is the use of propanal, telomer with ethene in the production of new surfactants, lubricants, and plasticizers. Additionally, propanal, telomer with ethene could be used in the development of new flavors and fragrances. Further studies are needed to determine the full potential of propanal, telomer with ethene in scientific research.
Conclusion:
In conclusion, propanal, telomer with ethene is a versatile chemical compound that has various scientific research applications. It is synthesized using the telomerization process and is used in the synthesis of bioactive compounds, surfactants, lubricants, and plasticizers. Propanal, telomer with ethene has low toxicity and is relatively easy to handle. Further studies are needed to fully understand the mechanism of action and potential future directions for propanal, telomer with ethene in scientific research.
Synthesis Methods
Propanal, telomer with ethene can be synthesized using the telomerization process. This process involves the addition of ethene to propanal in the presence of a catalyst such as palladium or nickel. The reaction results in the formation of a telomer, which is a long-chain hydrocarbon with alternating units of propanal and ethene.
Scientific Research Applications
Propanal, telomer with ethene is used in various scientific research applications such as in the synthesis of surfactants, lubricants, and plasticizers. It is also used in the production of flavors and fragrances, and as a solvent in the chemical industry. Additionally, propanal, telomer with ethene is used in the synthesis of bioactive compounds such as antitumor agents and anti-inflammatory agents.
properties
CAS RN |
125329-03-5 |
|---|---|
Product Name |
Propanal, telomer with ethene |
Molecular Formula |
C5H10O |
Molecular Weight |
86.13 g/mol |
IUPAC Name |
ethene;propanal |
InChI |
InChI=1S/C3H6O.C2H4/c1-2-3-4;1-2/h3H,2H2,1H3;1-2H2 |
InChI Key |
TZTAEFYIHIVPKN-UHFFFAOYSA-N |
SMILES |
CCC=O.C=C |
Canonical SMILES |
CCC=O.C=C |
synonyms |
Propanal, telomer with ethene |
Origin of Product |
United States |
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